Cas no 142115-17-1 (Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)-)

Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)- Properties

Names and Identifiers

• Benzenepropanoic acid,3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-,(aR)-
• Isosalvianolic acid C
• Benzenepropanoic acid,3,4-dihydroxy-a-[[1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propenyl]oxy]-,[R-(E)]-
• Benzenepropanoicacid, 3,4-dihydroxy-a-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propenyl]oxy]-,(aR)- (9CI)
• Dibenz[b,f]oxepin, benzenepropanoic acid deriv.
• (alphaR)-3,4-Dihydroxy-alpha-[[(2E)-1-oxo-3-(4,7,8-trihydroxydibenz[b,f]oxepin-1-yl)-2-propen-1-yl]oxy]-benzenepropanoic acid
• FS-7810
• HY-122967
• (2R)-3-(3,4-dihydroxyphenyl)-2-[(E)-3-(2,3,10-trihydroxybenzo[b][1]benzoxepin-7-yl)prop-2-enoyl]oxypropanoic acid
• CS-0090771
• 142115-17-1
• SCHEMBL16421127
• AKOS040760484
• CHEMBL464633
• (R,E)-3-(3,4-Dihydroxyphenyl)-2-((3-(4,7,8-trihydroxydibenzo[b,f]oxepin-1-yl)acryloyl)oxy)propanoic acid
• isosalvianolic acid C
• DA-64566
• (2R)-3-(3,4-dihydroxyphenyl)-2-((E)-3-(2,3,10-trihydroxybenzo(b)(1)benzoxepin-7-yl)prop-2-enoyl)oxypropanoic acid
• Isosalvianolate C
• +Expand

• InChIKey： AVGRZVZQTALJJF-VURDRKPISA-N
• Inchi： InChI=1S/C26H20O10/c27-17-6-1-13(9-19(17)29)10-23(26(33)34)35-24(32)8-4-14-3-7-18(28)25-16(14)5-2-15-11-20(30)21(31)12-22(15)36-25/h1-9,11-12,23,27-31H,10H2,(H,33,34)/b8-4+/t23-/m1/s1
• SMILES： C1=CC(=C(C=C1C[C@H](C(=O)O)OC(=O)/C=C/C2=CC=C(C3=C2C=CC4=CC(=C(C=C4O3)O)O)O)O)O

Computed Properties

• Exact Mass: 492.10564683g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 7
• Monoisotopic Mass: 492.10564683g/mol
• Heavy Atom Count: 36
• Complexity: 843
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.18
• Topological Polar Surface Area: 174Ų

Experimental Properties

• Solubility: Insuluble (3.9E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.588±0.06 g/cm3 (20 ºC 760 Torr),